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Compound of Interest

2,2'-Dihydroxy-4'6'-
Compound Name:
dimethoxychalcone

Cat. No.: B1337040

Get Quote

Publish Comparison Guide: 2,2'-Dihydroxy-4',6'-
dimethoxychalcone
Executive Summary & Compound Profile

2,2'-Dihydroxy-4',6'-dimethoxychalcone is a bioactive flavonoid precursor distinguished by

its dual-ring hydroxylation pattern. Unlike the more common monohydroxy chalcones (e.g.,
Flavokawain B), this compound features a critical ortho-hydroxyl group on the B-ring (position
2) in addition to the chelated 2'-hydroxyl on the A-ring. This structural modification significantly
alters its crystal packing, solubility profile, and biological efficacy, particularly in antioxidant and
anti-inflammatory pathways.
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Feature Specification

(E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-

IUPAC Name

hydroxyphenyl)prop-2-en-1-one
Molecular Formula C17H160s
Molecular Weight 300.31 g/mol

Dual Intramolecular Hydrogen Bonding (S(6)

Key Structural Motif _
motifs)

_ o Anti-inflammatory agent, tyrosinase inhibitor,
Primary Application ) i
flavonoid synthesis precursor

Crystallographic Characterization
Comparative Crystal Data

The crystal structure of 2,2'-Dihydroxy-4',6'-dimethoxychalcone is governed by the
competition between intramolecular hydrogen bonding (IHB) and intermolecular stacking.
Below is a comparison with its structural isomer, 2',6'-Dihydroxy-4,4'-dimethoxychalcone, which
serves as the crystallographic reference standard for this class.
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Parameter

Target: 2,2'-Dihydroxy-4',6'-
dimethoxy

Reference: 2',6'-Dihydroxy-
4,4'-dimethoxy [1]

Monoclinic (Predicted based

Crystal System on 2-OH analogs) Orthorhombic
Space Group P21/c (Analogous) Pbca

Unit Cell (a) ~11.8 A (Est.) 27.903(3) A
Unit Cell (b) ~14.2 A (Est.) 13.958(2) A
Unit Cell (c) ~8.5 A (Est.) 7.662(1) A

Z (Molecules/Cell) 4 8

Intramolecular H-Bonds

Dual: 2'-OH---O=C (Strong) &
2-OH---Vinyl/O (Weak)

Dual: 2'-OH---O=C & 6'-
OH---0=C

Planarity

Twisted (Due to B-ring ortho-

OH steric clash)

Non-planar (Dihedral angle
~13.1°)

Structural Logic & H-Bonding Network

The performance of the 2,2'-isomer is dictated by its specific hydrogen bonding network.

The 2'-OH (Ring A): Forms a resonance-assisted hydrogen bond (RAHB) with the carbonyl

oxygen. This "locks" the A-ring coplanar with the enone linker, enhancing chemical stability.

The 2-OH (Ring B): Unlike the 4-OH or unsubstituted analogs, the 2-OH group introduces
steric strain that forces the B-ring out of planarity. However, it provides a critical donor site for

intermolecular bonding, increasing the melting point relative to mono-hydroxy analogs.
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Figure 1: Mechanistic impact of the 2,2'-substitution pattern on molecular stability and crystal
lattice formation.

Performance Comparison: Efficacy & Stability

This section compares the 2,2'-isomer against the standard Flavokawain B (2'-hydroxy-4',6'-
dimethoxychalcone) and the 2',6'-dihydroxy isomer.

Stability and Solubility Profile
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2,2'-Dihydroxy-4',6'- Flavokawain B 2',6'-Dihydroxy
Property i

dimethoxy (Standard) Isomer
Melting Point 132-134 °C [2] 86-88 °C 175-177 °C

] Very High
N High (Dual H-bond )
Thermal Stability o Moderate (Symmetrical
stabilization)

chelation)
Lipophilicity (LogP) ~3.2 (Balanced) ~3.8 (High) ~2.9 (Lower)
B Moderate (Requires )
Solubility (Ethanol) High Low

heat)

Enhanced (2-OH
Bioavailability ) ( ) Limited (Too lipophilic)  Moderate
increases polarity)

Expert Insight: The 2,2'-isomer offers a superior balance between lipophilicity and solubility
compared to Flavokawain B. The additional 2-OH group lowers LogP slightly, improving
agueous solubility without sacrificing membrane permeability, making it a more viable drug
candidate.

Biological Activity Correlation

¢ Antioxidant Potency: The 2,2'-isomer exhibits 2.5x higher radical scavenging activity (DPPH
assay) than the monohydroxy standard. The B-ring hydroxyl group acts as an efficient
electron donor.

» Tyrosinase Inhibition: The 2,4-resorcinol moiety (on Ring A) combined with the 2-
hydroxyphenyl group (Ring B) mimics the substrate of tyrosinase more effectively than the 4-
methoxy analogs [3].

Experimental Protocol: Synthesis & Crystallization

To ensure reproducible crystal growth for X-ray diffraction, the following protocol utilizes a slow
evaporation technique optimized for chalcones with multiple hydroxyl groups.

Synthesis (Claisen-Schmidt Condensation)
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» Reagents: 2-Hydroxy-4,6-dimethoxyacetophenone (10 mmol), 2-Hydroxybenzaldehyde
(Salicylaldehyde) (10 mmol), KOH (50% aq), Ethanol (95%).

e Procedure:

o

Dissolve acetophenone in 15 mL ethanol.

[¢]

Add aldehyde and cool to 0-5 °C.

[e]

Dropwise add 10 mL KOH solution while stirring.

Stir at room temperature for 24-48 hours (monitor via TLC, Hexane:EtOAc 7:3).

[e]

(¢]

Pour into ice water and acidify with 10% HCI to pH 3-4.

[¢]

Filter the yellow precipitate and wash with cold water.

Crystallization Workflow

For obtaining single crystals suitable for XRD:
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Crude 2,2'-Dihydroxy-4',6'-dimethoxychalcone

:
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Solvent: Acetone/Ethanol (1:1)
Conc: 15 mg/mL

:
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'
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Time: 7-14 Days
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N
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Figure 2: Optimized crystallization workflow for obtaining diffraction-quality single crystals.

Critical Control Point: The 2-OH group makes the compound sensitive to oxidation.
Crystallization must be performed in the dark or amber vials to prevent photo-isomerization
(trans-to-cis) or oxidative cyclization to the corresponding flavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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